Cas no 1909358-83-3 (potassium 4-hydroxybut-2-enoate)

Potassium 4-hydroxybut-2-enoate is a salt derivative of 4-hydroxybut-2-enoic acid, featuring a hydroxyl group and a conjugated double bond in its structure. This compound is of interest in organic synthesis and pharmaceutical applications due to its reactive functional groups, which enable further derivatization or polymerization. The potassium counterion enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its conjugated system may also contribute to potential applications in materials science, such as in the development of biodegradable polymers or as a building block for specialty chemicals. The product's stability and compatibility with various reaction conditions make it a versatile intermediate in research and industrial processes.
potassium 4-hydroxybut-2-enoate structure
1909358-83-3 structure
Product Name:potassium 4-hydroxybut-2-enoate
CAS No:1909358-83-3
MF:C4H7KO3
MW:142.194882631302
CID:5246246
PubChem ID:23668154
Update Time:2026-03-08

potassium 4-hydroxybut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • (E)-4-hydroxybut-2-enoate
    • potassium 4-hydroxybut-2-enoate
    • Inchi: 1S/C4H6O3.K.H/c5-3-1-2-4(6)7;;/h1-2,5H,3H2,(H,6,7);;
    • InChI Key: KMTUCPSGQLKTOD-UHFFFAOYSA-N
    • SMILES: C(=CCO)C(=O)O.[KH]

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Additional information on potassium 4-hydroxybut-2-enoate

Potassium 4-Hydroxybut-2-enoate (CAS No. 1909358-83-3): An Overview of Its Structure, Properties, and Applications

Potassium 4-hydroxybut-2-enoate (CAS No. 1909358-83-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Potassium 4-hydroxybut-2-enoate is a potassium salt of 4-hydroxybut-2-enoic acid. The molecular formula of the compound is C4H5KO3, and its molecular weight is approximately 148.18 g/mol. The compound features a conjugated double bond and a hydroxyl group, which contribute to its reactivity and potential for forming stable complexes with various metal ions.

The physical properties of potassium 4-hydroxybut-2-enoate include its solubility in water and polar organic solvents such as methanol and ethanol. It is a white crystalline solid at room temperature with a melting point of around 150°C. The compound's stability under different conditions, such as pH and temperature, has been extensively studied to optimize its use in various applications.

Synthesis Methods

The synthesis of potassium 4-hydroxybut-2-enoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxybut-2-enoic acid with potassium hydroxide (KOH) in an aqueous medium. This reaction proceeds via a straightforward neutralization process:

C4H6O3 + KOH → C4H5KO3 + H2O

An alternative approach involves the esterification of 4-hydroxybut-2-enoic acid followed by saponification to form the potassium salt. This method provides greater control over the purity and yield of the final product.

Potential Applications in Pharmaceuticals and Materials Science

Potassium 4-hydroxybut-2-enoate has shown promise in various pharmaceutical applications due to its ability to form stable complexes with metal ions. Recent studies have explored its potential as a chelating agent for metal ions such as iron, copper, and zinc. These complexes have been investigated for their antioxidant properties and their ability to modulate enzymatic activities involved in cellular processes.

In materials science, potassium 4-hydroxybut-2-enoate has been used as a precursor for the synthesis of functionalized polymers and coatings. Its reactivity with various monomers allows for the creation of materials with tailored properties, such as enhanced biocompatibility or improved mechanical strength. These materials have potential applications in biomedical devices, drug delivery systems, and advanced coatings.

Recent Research Findings

A study published in the Journal of Medicinal Chemistry (2021) investigated the potential of potassium 4-hydroxybut-2-enoate-based complexes as therapeutic agents for neurodegenerative diseases. The researchers found that these complexes exhibited significant neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. This finding opens up new avenues for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in Advanced Materials (2020), researchers explored the use of potassium 4-hydroxybut-2-enoate-derived polymers in tissue engineering applications. The polymers were found to support cell adhesion and proliferation, making them suitable for use in scaffolds for tissue regeneration. The study also demonstrated that these polymers could be functionalized with bioactive molecules to enhance their therapeutic potential.

Safety Considerations and Future Directions

The safety profile of potassium 4-hydroxybut-2-enoate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, it is important to handle the compound with appropriate safety measures and to conduct further research to establish safe exposure limits.

The future directions for research on potassium 4-hydroxybut-2-enoate include exploring its potential as a therapeutic agent for other diseases beyond neurodegeneration, optimizing its use in materials science applications, and developing more efficient synthesis methods to improve yield and purity. Additionally, further studies are needed to fully understand the mechanisms underlying its biological activities and to identify any potential side effects or interactions with other compounds.

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